2,4-difluoropyrimidine-5-carbonitrile
Overview
Description
2,4-Difluoropyrimidine-5-carbonitrile (DFPC) is a heterocyclic aromatic compound that is widely used in the synthesis of various pharmaceuticals and agrochemicals. The compound has been found to have a wide range of applications in scientific research, including its use as a biochemical and physiological tool. DFPC has been used to study the mechanism of action of various drugs, as well as to investigate the biochemical and physiological effects of these drugs.
Scientific Research Applications
2,4-difluoropyrimidine-5-carbonitrile has been used in various scientific research applications, including in the study of drug action and biochemical and physiological effects. The compound has been used to investigate the mechanisms of action of various drugs, as well as to study the biochemical and physiological effects of these drugs. 2,4-difluoropyrimidine-5-carbonitrile has also been used to study the effects of various drugs on cells and tissues, as well as to analyze the effects of drugs on the human body.
Mechanism of Action
2,4-difluoropyrimidine-5-carbonitrile has been found to interact with various proteins and enzymes in the body, which can lead to the activation or inhibition of various biochemical pathways. The compound has been found to interact with various receptors, such as G-protein coupled receptors, which can lead to the activation of various biochemical pathways. Additionally, 2,4-difluoropyrimidine-5-carbonitrile has been found to interact with various enzymes, such as cytochrome P450 enzymes, which can lead to the inhibition of various biochemical pathways.
Biochemical and Physiological Effects
2,4-difluoropyrimidine-5-carbonitrile has been found to have various biochemical and physiological effects. The compound has been found to have various pharmacological effects, such as the inhibition of various enzymes and the activation of various biochemical pathways. Additionally, 2,4-difluoropyrimidine-5-carbonitrile has been found to have various physiological effects, such as the inhibition of various proteins and the activation of various receptors.
Advantages and Limitations for Lab Experiments
2,4-difluoropyrimidine-5-carbonitrile has several advantages for use in laboratory experiments. The compound is relatively inexpensive, and the reaction time is relatively short. Additionally, the compound is relatively stable and has a high yield. However, the compound is also toxic and should be handled with care.
Future Directions
There are several potential future directions for the use of 2,4-difluoropyrimidine-5-carbonitrile in scientific research. One potential direction is the development of new drugs based on the compound. Additionally, 2,4-difluoropyrimidine-5-carbonitrile could be used to develop new diagnostic tools and treatments for various diseases. Furthermore, 2,4-difluoropyrimidine-5-carbonitrile could be used to study the effects of various drugs on the human body and to develop new methods of drug delivery. Finally, 2,4-difluoropyrimidine-5-carbonitrile could be used to study the effects of various environmental factors on the human body.
Synthesis Methods
2,4-difluoropyrimidine-5-carbonitrile can be synthesized from the reaction of 2,4-difluoropyrimidine and 5-chloro-2-nitrobenzonitrile in an aqueous solution. The reaction is catalyzed by an acid, such as sulfuric acid, and the resulting product is a white solid. The yield of the reaction is typically high and the reaction time is relatively short.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,4-difluoropyrimidine-5-carbonitrile can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,4-difluorobenzonitrile", "ethyl cyanoacetate", "sodium ethoxide", "ammonium acetate", "acetic acid", "sulfuric acid", "sodium nitrite", "sodium sulfite", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: 2,4-difluorobenzonitrile is reacted with ethyl cyanoacetate in the presence of sodium ethoxide to form ethyl 2,4-difluorophenylpyruvate.", "Step 2: Ethyl 2,4-difluorophenylpyruvate is then treated with ammonium acetate and acetic acid to form 2,4-difluoro-5-oxopyrimidine-6-carboxylic acid.", "Step 3: The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride.", "Step 4: The acid chloride is reacted with sodium nitrite and sodium sulfite to form the corresponding diazonium salt.", "Step 5: The diazonium salt is then treated with sodium hydroxide to form 2,4-difluoro-5-cyano-6-hydroxypyrimidine.", "Step 6: Finally, the hydroxypyrimidine is oxidized using hydrogen peroxide to form 2,4-difluoropyrimidine-5-carbonitrile." ] } | |
CAS RN |
2742657-76-5 |
Molecular Formula |
C5HF2N3 |
Molecular Weight |
141.1 |
Purity |
95 |
Origin of Product |
United States |
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